Cas no 931704-75-5 (2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile)
2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-(prop-2-en-1-ylamino)-1,3-oxazole-4-carbonitrile
- AB01304499-01
- 931704-75-5
- 5-(allylamino)-2-(5-((m-tolyloxy)methyl)furan-2-yl)oxazole-4-carbonitrile
- VU0609962-1
- AKOS001890139
- 2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile
- STK874581
- F3309-0790
- CCG-151804
- NCGC00307077-01
- 2-[5-[(3-Methylphenoxy)methyl]-2-furanyl]-5-(2-propen-1-ylamino)-4-oxazolecarbonitrile
- 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile
-
- Inchi: 1S/C19H17N3O3/c1-3-9-21-18-16(11-20)22-19(25-18)17-8-7-15(24-17)12-23-14-6-4-5-13(2)10-14/h3-8,10,21H,1,9,12H2,2H3
- InChI Key: PYUZDDJQQHRPHX-UHFFFAOYSA-N
- SMILES: O1C(NCC=C)=C(C#N)N=C1C1=CC=C(COC2=CC=CC(C)=C2)O1
Computed Properties
- Exact Mass: 335.12699141g/mol
- Monoisotopic Mass: 335.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 492
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 556.6±60.0 °C(Predicted)
- pka: -1.76±0.10(Predicted)
2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3309-0790-2μmol |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3309-0790-5μmol |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-0790-10μmol |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-0790-20μmol |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3309-0790-1mg |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3309-0790-2mg |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3309-0790-3mg |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3309-0790-4mg |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3309-0790-5mg |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3309-0790-10mg |
2-{5-[(3-methylphenoxy)methyl]furan-2-yl}-5-[(prop-2-en-1-yl)amino]-1,3-oxazole-4-carbonitrile |
931704-75-5 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile
Introduction to 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile (CAS No. 931704-75-5) and Its Emerging Applications in Chemical Biology
The compound 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile, identified by the CAS number 931704-75-5, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, combining a furan moiety, an oxazole ring, and an amino group with an alkenyl substituent, positions it as a versatile scaffold for further derivatization and exploration of biological activities.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The oxazole ring, in particular, is a privileged scaffold known for its presence in numerous bioactive molecules. In this context, the compound 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile (CAS No. 931704-75-5) has garnered attention due to its potential to interact with biological targets in novel ways. The presence of the furan and propenyl groups introduces additional conformational flexibility, which can be exploited to modulate binding affinities and selectivity.
One of the most compelling aspects of this compound is its ability to serve as a building block for more complex pharmacophores. The nitrile group at the 4-position of the oxazole ring provides a site for further functionalization, enabling chemists to introduce diverse substituents that could enhance biological activity. This modular approach is particularly valuable in drug design, where iterative modifications are often required to optimize potency and pharmacokinetic properties.
Current research in chemical biology increasingly emphasizes the need for compounds that can modulate protein-protein interactions (PPIs). The structural features of 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile (CAS No. 931704-75-5) make it a promising candidate for this purpose. The combination of aromatic rings and polar functional groups can facilitate interactions with hydrophobic pockets or charged residues on protein surfaces. Furthermore, the alkenyl group may enable favorable hydrophobic interactions or π-stacking effects, which are critical for binding affinity.
In vitro studies have begun to explore the biological profile of this compound. Preliminary assays suggest that it exhibits moderate activity against certain enzymatic targets, particularly those involved in inflammatory pathways. The 3-methylphenoxy group may contribute to membrane permeability and metabolic stability, while the furan moiety could enhance binding through hydrogen bonding or hydrophobic interactions. These findings align with broader trends in drug discovery, where multi-target engagement is often sought to achieve synergistic therapeutic effects.
The synthesis of 2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(propenyl)amino)-1H-imidazo[1,5-a][1,3]thiazole derivatives has also been reported as part of related research efforts. These studies highlight the utility of oxazole-furan hybrids as pharmacophores and provide insights into synthetic strategies that could be applied to other analogs within this class. The use of transition-metal-catalyzed reactions has been particularly effective in constructing complex heterocyclic frameworks efficiently.
Future directions in the study of CAS No 931704755 may include computational modeling to predict binding modes and optimize lead structures. Molecular dynamics simulations could provide detailed insights into how this compound interacts with biological targets at an atomic level. Additionally, structure-based drug design approaches may be employed to identify key residues involved in binding and guide further modifications.
The potential applications of this compound extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of agrochemicals or specialty chemicals. Furthermore, its ability to modulate biological pathways suggests that it could be repurposed for emerging therapeutic challenges, such as age-related diseases or neurodegenerative disorders.
In conclusion,2-{5-(3-methylphenoxy)methylfuran - 2 - yl} - 5 - (prop - 2 - en - 1 - yl) amino - 1 , 3 - oxazole - 4 - carbonitrile (CAS No. 931704755) represents a promising entity with significant potential in chemical biology and pharmaceutical research. Its structural features and preliminary biological activity make it an attractive candidate for further exploration. As research continues to uncover new applications for heterocyclic compounds,this molecule will undoubtedly play a role in advancing our understanding of biological systems and developing novel therapeutic strategies.
931704-75-5 (2-{5-(3-methylphenoxy)methylfuran-2-yl}-5-(prop-2-en-1-yl)amino-1,3-oxazole-4-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)